Cas no 57155-21-2 (1-(6-nitro-1H-benzimidazol-1-yl)-Ethanone)

• Product Name: 1-(6-nitro-1H-benzimidazol-1-yl)-Ethanone
• CAS No: 57155-21-2
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 1114211
• PubChem ID: 5154603
• Update Time: 2025-04-20

1-(6-nitro-1H-benzimidazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-nitro-1H-benzimidazol-1-yl)-Ethanone
• 1-(6-nitrobenzimidazol-1-yl)ethanone
• 1‐(6‐NITRO‐BENZOIMIDAZOL‐1‐YL)ETHANONE
• 1-(6-nitro-1H-benzimidazol-1-yl)ethanone
• 1-acetyl-6-nitrobenzimidazole
• AC1NP9BA
• MolPort-002-318-490
• Oprea1_799100
• STK365312
• DTXSID50408951
• AKOS005443627
• 57155-21-2
• 1-(6-Nitro-1H-1,3-benzodiazol-1-yl)ethan-1-one
• SCHEMBL19911393

• Inchi： 1S/C9H7N3O3/c1-6(13)11-5-10-8-3-2-7(12(14)15)4-9(8)11/h2-5H,1H3
• InChI Key： CQVBKEOMYSZGCE-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7Ų